Cas no 107322-01-0 (Isoquinoline-6-Sulfonyl Chloride)

Isoquinoline-6-Sulfonyl Chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamide linkages in drug discovery and fine chemical applications. The isoquinoline backbone provides a rigid aromatic structure, enhancing stability and enabling precise functionalization. This compound is particularly useful in the preparation of biologically active molecules, catalysts, and specialty materials. Its high purity and consistent reactivity ensure reliable performance in demanding synthetic workflows. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

Isoquinoline-6-Sulfonyl Chloride structure

107322-01-0 structure

Product Name:Isoquinoline-6-Sulfonyl Chloride

CAS No:107322-01-0

MF:C₉H₆ClNO₂S

MW:227.667439937592

MDL:MFCD12406172

CID:1006100

PubChem ID:55280287

Update Time:2025-06-07

Isoquinoline-6-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- Isoquinoline-6-Sulfonyl Chloride
- 6-Isoquinolinesulfonyl chloride
- isoquinolin-6-sulfonyl chloride
- J-521596
- SCHEMBL567493
- KWADYKRPIUHOTO-UHFFFAOYSA-N
- AKOS006335745
- DB-341834
- 107322-01-0
- EN300-147786
- GS3157
- MFCD12406172
- SY293346
- 6-chlorosulfonylisoquinoline
- MDL： MFCD12406172
- Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-2-1-8-6-11-4-3-7(8)5-9/h1-6H
- InChI Key： KWADYKRPIUHOTO-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C=NC=CC=2C=1)(=O)=O

Computed Properties

Exact Mass: 226.98088
Monoisotopic Mass: 226.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.4Å²

Experimental Properties

PSA: 47.03

Isoquinoline-6-Sulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-100 MG	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	100MG	¥ 2,461.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-250 MG	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	250MG	¥ 3,696.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-500 MG	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	500MG	¥ 4,923.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-1 G	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	1g	¥ 6,164.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-5 G	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	5g	¥ 18,064.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWB100071-10 G	isoquinoline-6-sulfonyl chloride	107322-01-0	95%	10g	¥ 26,796.00	2021-05-07
Chemenu	CM224091-250mg	Isoquinoline-6-sulfonyl chloride	107322-01-0	95%	250mg	$552	2023-11-25
Chemenu	CM224091-500mg	Isoquinoline-6-sulfonyl chloride	107322-01-0	95%	500mg	$735	2023-11-25
Chemenu	CM224091-5g	Isoquinoline-6-sulfonyl chloride	107322-01-0	95%	5g	$2696	2023-11-25
Chemenu	CM224091-10g	Isoquinoline-6-sulfonyl chloride	107322-01-0	95%	10g	$3999	2023-11-25